2-Fluoro-7,8,9,10-tetrahydropyrido[2,1-c][1,4]benzothiazine-6-carbonitrile 5,5-dioxide

• CAS No.: 1325305-80-3
• Molecular Formula: C13H11FN2O2S
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 2-fluoro-5,5-dioxo-7,8,9,10-tetrahydropyrido[2,1-c][1,4]benzothiazine-6-carbonitrile
• InChI: InChI=1S/C13H11FN2O2S/c14-9-4-5-12-11(7-9)16-6-2-1-3-10(16)13(8-15)19(12,17)18/h4-5,7H,1-3,6H2
• InChI Key: VERSXZZVYGQWDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N)C1

Description

4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8400(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile is a complex organic compound characterized by its unique structure, which includes a fluorine atom, a nitrile group, and a tricyclic system

Preparation Methods

The synthesis of 4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8.4.0.0(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile involves multiple steps and specific reaction conditions. The synthetic route typically starts with the preparation of the core tricyclic structure, followed by the introduction of the fluorine atom and the nitrile group. Industrial production methods may involve the use of advanced techniques such as catalytic reactions and high-pressure conditions to achieve high yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The fluorine atom and nitrile group can participate in substitution reactions, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8.4.0.0(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8.4.0.0(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile exerts its effects involves interactions with specific molecular targets and pathways. The fluorine atom and nitrile group play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8.4.0.0(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile include:

• 4-chloro-8,8-dioxo-8$l^{{6}-thia-1-azatricyclo[8.4.0.0}{2,7}]tetradeca-2,4,6,9-tetraene-9-carbonitrile : This compound has a chlorine atom instead of a fluorine atom .
• 8??-thia-9-azatricyclo[8.4.0.0 tetradeca-1(14),2(7),3,5,10,12-hexaene-8,8-dione : This compound lacks the nitrile group and has a different substitution pattern .

The uniqueness of 4-fluoro-8,8-dioxo-8??-thia-1-azatricyclo[8.4.0.0(2),?]tetradeca-2(7),3,5,9-tetraene-9-carbonitrile lies in its specific combination of functional groups and tricyclic structure, which confer distinct chemical and biological properties.